Cas no 14757-79-0 (2-Formylfuran-3-carboxylic acid)

• Product Name: 2-Formylfuran-3-carboxylic acid
• CAS No: 14757-79-0
• MF: C₆H₄O₄
• MW: 140.09356212616
• CID: 1011365
• PubChem ID: 53966520
• Update Time: 2025-05-28

2-Formylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Formylfuran-3-carboxylic acid
• DB-365128
• DTXSID30708027
• MFCD19228946
• 2,5-formylfurancarboxylic acid
• EN300-148268
• AT17493
• 14757-79-0
• Z1205495058
• 2-Formylfuran-3-carboxylicacid
• AKOS006380548
• SY157559
• CS-0308999
• SCHEMBL548142

• MDL： MFCD19228946
• Inchi： 1S/C6H4O4/c7-3-5-4(6(8)9)1-2-10-5/h1-3H,(H,8,9)
• InChI Key： JOPTYRBQYCIAFR-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=O)O)=C1C=O

Computed Properties

• Exact Mass: 140.01095860g/mol
• Monoisotopic Mass: 140.01095860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.5Ų

2-Formylfuran-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)